Cas no 26099-09-2 (Polymaleic acid)

Polymaleic acid Chemical and Physical Properties
Names and Identifiers
-
- Polymaleic acid
- 2-Butenedioicacid(Z)-,homopolymer
- POLY(MALEIC ACID)
- (z)-2-butenedioic acid homopolymer
- MALEIC ACID POLYMER
- hydrolyzed polymaleic anhydride
- Hydrolysed Polymaleic Anhydride
- PolymaleicacidAq
- HPMA
- Polymaleic aci
- Hydrolized polymaleic anhydride
- PMA
- 水解聚马来酸酐
- maleic acid
- cis-butenedioic acid
- Toxilic acid
- Maleinic acid
- Malenic acid
- (2Z)-but-2-enedioic acid
- 2-Butenedioic acid (Z)-
- 2-Butenedioic acid (2Z)-
- 2-Butenedioic acid, (Z)-
- cis-1,2-Ethylenedicarboxylic acid
- maleate
- Butenedioic acid, (Z)-
- (Z)-Butenedioic acid
- Kyselina maleinova
- (Z)-2-Butenedioic acid
- 1,2-Ethylenedicarboxylic acid, (Z)
- cis-2-Butenedioic acid
- Kyselina maleinova [Czech]
- Maleic acid, 99%
- NA2
- 26099-09-2
- DTXSID8048157
- 1,2-Ethenedicarboxylic
- HMS3373M04
- AKOS025243730
- NS00080993
- FT-0628117
- NCIOpen2_003792
- 2-Butenedioic acid
- Beta-aminopropionitrile fumarate (2:1)
- NCI60_002239
- FT-0626563
- FT-0668590
- Q27109609
- VZCYOOQTPOCHFL-UHFFFAOYSA-N
- NCIOpen2_004870
- Polymaleic Acid (Aqueous Solution)
- DB-002667
- Butenedioic acid
- 2-aButenedioic acid
-
- Inchi: 1S/C4H4O4/c5-3(6)1-2-4(7)8/h1-2H,(H,5,6)(H,7,8)/b2-1-
- InChI Key: VZCYOOQTPOCHFL-UPHRSURJSA-N
- SMILES: O([H])C(/C(/[H])=C(/[H])\C(=O)O[H])=O
Computed Properties
- Exact Mass: 174.0528
- Monoisotopic Mass: 116.011
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6
- XLogP3: -0.3
Experimental Properties
- Color/Form: Orange transparent liquid
- Density: 1.18 (48% aq.)
- Melting Point: No data available
- Boiling Point: 355.5±25.0 °C at 760 mmHg
- Flash Point: 95 °C
- Refractive Index: 1.526
- PSA: 83.83
- Solubility: Soluble in water
Polymaleic acid Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Hazardous Material transportation number:UN 3265
- Hazard Category Code: R36
- Safety Instruction: S24/25;S28;S36/37/39
-
Hazardous Material Identification:
- Storage Condition:Room temperature storage
- Risk Phrases:R36
- Safety Term:S24/25;S28;S36/37/39
Polymaleic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | P689408-1g |
Polymaleic Acid (Aqueous Solution) |
26099-09-2 | 1g |
$ 57.00 | 2023-09-06 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P823909-2.5kg |
Polymaleic acid |
26099-09-2 | 50% in H2O | 2.5kg |
¥436.00 | 2022-09-28 | |
TRC | P689408-10g |
Polymaleic Acid |
26099-09-2 | 10g |
60.00 | 2021-07-19 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P823909-500g |
Polymaleic acid |
26099-09-2 | 50% in H2O | 500g |
¥106.00 | 2022-09-28 | |
1PlusChem | 1P002S49-100g |
2-Butenedioic acid (2Z)-, homopolymer |
26099-09-2 | 100g |
$27.00 | 2023-12-18 | ||
A2B Chem LLC | AB28953-500g |
2-Butenedioic acid (2Z)-, homopolymer |
26099-09-2 | 50% in H2O | 500g |
$158.00 | 2024-04-20 | |
Aaron | AR002SCL-100g |
2-Butenedioic acid (2Z)-, homopolymer |
26099-09-2 | 502% | 100g |
$5.00 | 2025-02-10 | |
abcr | AB127071-25g |
Poly(maleic acid), 48% aqueous solution; . |
26099-09-2 | 48% | 25g |
€319.00 | 2024-06-11 | |
TRC | P689408-2.5g |
Polymaleic Acid (Aqueous Solution) |
26099-09-2 | 2.5g |
$ 98.00 | 2023-09-06 | ||
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BBM2273-100g |
Polymaleic acid |
26099-09-2 | 100g |
¥60元 | 2023-09-15 |
Polymaleic acid Related Literature
-
Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
-
Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
-
Aaron R. Funk,Efram Goldberg,Eddie L. Chang,Scott A. Trammell,D. Andrew Knight Dalton Trans., 2013,42, 15617-15624
Additional information on Polymaleic acid
Introduction to Polymaleic Acid (CAS No: 26099-09-2) and Its Emerging Applications in Modern Chemistry
Polymaleic acid, with the chemical identifier CAS No 26099-09-2, is a significant polymer compound that has garnered considerable attention in the field of chemical and pharmaceutical research. As a derivative of maleic acid, it exhibits unique molecular properties that make it invaluable in various industrial and scientific applications. This compound, characterized by its high molecular weight and strong acidic nature, has found utility in polymer synthesis, drug delivery systems, and as a chelating agent in biochemical processes.
The molecular structure of Polymaleic acid (CAS No: 26099-09-2) consists of repeating units of maleic acid, which contributes to its robust chemical stability and reactivity. This structural feature allows it to form stable complexes with metals and other organic molecules, making it an excellent candidate for applications in catalysis and material science. The compound’s ability to undergo cross-linking reactions further enhances its versatility, enabling the creation of advanced materials with tailored properties.
In recent years, research into Polymaleic acid has expanded significantly, driven by its potential in addressing complex challenges in pharmaceuticals and biotechnology. One of the most promising areas of application is in the development of novel drug delivery systems. The compound’s acidic nature facilitates the controlled release of therapeutic agents, improving bioavailability and efficacy. Studies have demonstrated its effectiveness in creating biodegradable polymers that can encapsulate drugs, ensuring targeted delivery to specific sites within the body.
Moreover, Polymaleic acid (CAS No: 26099-09-2) has shown remarkable potential as a chelating agent in biochemical research. Its ability to bind with metal ions makes it useful in purifying proteins and other biomolecules through affinity chromatography. This application is particularly crucial in structural biology, where high-purity proteins are essential for determining their three-dimensional structures using techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.
The compound’s role in material science is equally noteworthy. Researchers have leveraged the properties of Polymaleic acid to develop advanced coatings that enhance corrosion resistance and material durability. These coatings are particularly valuable in industries where metal integrity is critical, such as aerospace and automotive manufacturing. Additionally, the polymer’s compatibility with other materials has led to innovations in composite materials, offering improved strength-to-weight ratios for applications ranging from construction to consumer electronics.
Recent advancements in green chemistry have also highlighted the environmental benefits of using Polymaleic acid (CAS No: 26099-09-2). As a renewable resource derived from natural oils through oxidation processes, it presents a sustainable alternative to traditional petroleum-based polymers. This aligns with global efforts to reduce carbon footprints and promote eco-friendly manufacturing practices. The compound’s biodegradability further underscores its environmental compatibility, making it an attractive choice for applications where waste management is a concern.
In the realm of pharmaceuticals, the therapeutic potential of Polymaleic acid continues to be explored through interdisciplinary collaborations between chemists and medical researchers. Ongoing clinical trials are investigating its efficacy as an anti-inflammatory agent, leveraging its ability to modulate immune responses without significant side effects. Preliminary results suggest that derivatives of this compound could offer new treatment options for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The compound’s versatility extends to nanotechnology, where researchers are utilizing Polymaleic acid (CAS No: 26099-09-2) to develop novel nanocarriers for drug delivery. These nanocarriers can enhance the solubility and stability of poorly soluble drugs, improving their absorption rates and therapeutic outcomes. The precision engineering capabilities offered by this polymer are also being explored in creating smart materials that can respond to biological stimuli, opening doors for innovative therapeutic approaches.
As research progresses, the applications of Polymaleic acid are expected to expand further, driven by its adaptability and functional diversity. The development of new synthetic methodologies will continue to refine its properties, enabling even more sophisticated applications across multiple sectors. The ongoing collaboration between academia and industry will be pivotal in translating laboratory discoveries into commercially viable products that address global challenges.
In conclusion, Polymaleic acid (CAS No: 26099-09-2) stands as a testament to the ingenuity of modern chemistry. Its multifaceted applications span from enhancing drug delivery systems to advancing material science innovations. With continued research efforts focused on optimizing its properties and expanding its utility, Polymaleic acid promises to play an increasingly vital role in shaping the future of chemical and pharmaceutical sciences.
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